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Cat. No.: B1581151
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Executive Summary & Chemical Profile

Cholesterol Hydrogen Phthalate (CHP) (CAS: 84366-81-4 or related derivatives like 6732-
01-0) is frequently utilized in drug delivery formulations, liquid crystal research, and as a
lipophilic standard.[1] While the cholesterol moiety is biologically benign, the phthalate ester
component necessitates strict environmental stewardship.

Although CHP is often not classified as "Acutely Hazardous" (P-Listed) under RCRA, it must be
managed to prevent aquatic toxicity and endocrine disruption risks associated with the
phthalate class.[1] This guide mandates a "Zero-Drain" policy.

Chemical Profile Table
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Property Data Operational Implication

_ _ . Dust control measures
Physical State Solid (Crystalline Powder) ) ]
required during transfer.[1]

] ] Solvent determines waste
N Insoluble in water; Soluble in
Solubility stream (Halogenated vs. Non-
Chloroform, Ethanol, THF
Halogenated).[1][2]

. ) ] Low flammability risk, but
Flash Point High (>100°C estimated) )
combustible.

) o Treat as Non-Regulated
Non-Listed (unless exhibiting _ , _
RCRA Status o Chemical Waste (Incineration
characteristics)
recommended).[1]

Potential Endocrine Disruptor;
Environmental Phthalate Ester Strictly prohibited from sewer

disposal.

Hazard Assessment & Regulatory Logic (The "Why")
The Phthalate Precaution

While specific SDS data for CHP often lists it as a mild irritant, the phthalic acid backbone
triggers environmental scrutiny. The EPA and REACH (EU) closely monitor phthalates for
bioaccumulation and aquatic toxicity.

o Causality: We incinerate CHP not because it poses an immediate lethal threat to the
researcher, but to break the ester bond thermally, preventing the release of phthalic acid into
municipal water systems where it persists.

RCRA Compliance (40 CFR 261)

CHP does not carry a specific EPA Waste Code (like U088 for Diethyl Phthalate).[1] However,
under the "Cradle-to-Grave" principle:

o If Pure: Itis generally "Non-Hazardous Chemical Waste."
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 |If Contaminated: If dissolved in Chloroform, the mixture becomes a D022 (Chloroform)
hazardous waste.

o Self-Validating Step: Always assume the mixture adopts the hazards of the most toxic
solvent present.

Operational Disposal Protocols (The "How")
Scenario A: Disposal of Solid CHP (Powder/Crystals)

Use this workflow for expired reagents, spill cleanup residues, or excess weighing powder.[1]
o Containment: Transfer solid waste into a wide-mouth High-Density Polyethylene (HDPE) jar.
o Why HDPE? It is resistant to chemical leaching and impact.
o Labeling: Affix a hazardous waste tag.
o Constituents: "Cholesterol Hydrogen Phthalate (Solid)."

o Hazard Checkbox: Select "Toxic" (due to environmental toxicity) or "Non-Regulated”
depending on local site permit. Recommendation: Tag as "Non-Regulated Chemical
Waste" for Incineration.

» Segregation: Do not mix with strong oxidizers (e.g., perchlorates) in the solid waste bin to
prevent exothermic reactions.

Scenario B: Disposal of Liquid CHP (Solutions)

Use this workflow for mother liquors, reaction mixtures, or HPLC waste.[1]

CRITICAL DECISION: You must identify the solvent carrier.

o Pathway 1: Non-Halogenated Solvents (Ethanol, Methanol, DMSO)[1]
o Container: Black or White Carboy (Site dependent).

o Label: "Non-Halogenated Organic Waste."[3][4]
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o Code: D001 (Ignitable) if solvent flashpoint <60°C.

o Pathway 2: Halogenated Solvents (Chloroform, Dichloromethane)[1]
o Container: Yellow or Red Carboy (Site dependent).
o Label: "Halogenated Organic Waste."[3][4]
o Code: D022 (Chloroform) or FO02 (Spent Halogenated Solvents).[1]

o Reasoning: Halogenated waste is significantly more expensive to dispose of (requires
higher temperature incineration/scrubbing). Never dilute halogenated waste with non-
halogenated solvents to "save money"—this cross-contaminates the bulk volume.

Visualized Workflows
Disposal Decision Matrix

This logic gate ensures the material ends up in the correct regulatory stream.
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Caption: Figure 1. Decision matrix for segregating Cholesterol Hydrogen Phthalate waste
based on physical state and solvent carrier.

Cradle-to-Grave Lifecycle

Understanding the downstream path validates the need for segregation.[1]

Laboratory Bench Tag & Cap Satellite i Weekly Pickup . [SRETEREET DOT Transport Licensed Hauler Thermal Oxidation TSDF Incinerator
(Generation) Area (SAA) jgl Storage (90-Day) (Manifested) [GUEWPES )]
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Caption: Figure 2. The Chain of Custody for chemical waste.[3] "TSDF" stands for Treatment,
Storage, and Disposal Facility.[1]

Emergency Procedures (Spill Response)

In the event of a spill of solid CHP:

PPE: Wear Nitrile gloves, safety glasses, and a lab coat. Respiratory protection (N95) is
recommended if dust is visible.

o Containment: Do not dry sweep if dust generation is high. Use a wet wipe or damp paper
towel to capture the powder.

o Cleanup: Place all contaminated wipes into the Solid Chemical Waste bin (Scenario A).

 Verification: Wipe the area with ethanol to ensure no sticky residue (cholesterol esters can
be tacky) remains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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